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Compound of Interest

Compound Name: Milneb

Cat. No.: B1214706 Get Quote

This technical guide provides an in-depth overview of the chemical identifiers, analytical

methodologies, and fungicidal mode of action of Milneb. It is intended for researchers,

scientists, and professionals in drug development and crop protection who require detailed

information on this dithiocarbamate fungicide.

Core Chemical Identifiers
Milneb is a broad-spectrum fungicide belonging to the dithiocarbamate class of chemicals. A

comprehensive summary of its key chemical identifiers is presented below for easy reference

and data comparison.
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Identifier Type Data

CAS Number 3773-49-7[1][2]

Molecular Formula C12H22N4S4[1][2]

Molecular Weight 350.59 g/mol [2][3]

IUPAC Name

3-[2-(4,6-dimethyl-2-sulfanylidene-1,3,5-

thiadiazinan-3-yl)ethyl]-4,6-dimethyl-1,3,5-

thiadiazinane-2-thione[1]

InChI

InChI=1S/C12H22N4S4/c1-7-13-9(3)19-

11(17)15(7)5-6-16-8(2)14-10(4)20-12(16)18/h7-

10,13-14H,5-6H2,1-4H3[1][2]

InChIKey JZFICWYCTCCINF-UHFFFAOYSA-N[1][2]

Canonical SMILES CC1NC(SC(=S)N1CCN2C(NC(SC2=S)C)C)C[1]

Synonyms
Thiadiazin, Banlate, Du Pont 328, Experimental

fungicide 328[1]

Experimental Protocols
The accurate detection and quantification of Milneb residues are crucial for ensuring food

safety and environmental monitoring. A validated method for the determination of Milneb in

food products is gas chromatography-mass spectrometry (GC-MS).

Determination of Milneb Residues in Food by Gas
Chromatography-Mass Spectrometry
This protocol outlines a sensitive GC-MS method for the analysis of Milneb in various food

matrices.

1. Sample Preparation and Extraction:

Homogenize a representative sample of the food product.
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Extract Milneb from the homogenized sample using a cysteine-EDTA solution. This converts

Milneb into its sodium salt, facilitating extraction.

The extraction is followed by a methylation step using methyl iodide. This derivatization is

essential to increase the volatility and thermal stability of Milneb for GC analysis.

2. Cleanup:

The methylated extract is then subjected to a cleanup procedure using a neutral alumina

mini-column. This step is critical for removing co-extracted matrix components that could

interfere with the GC-MS analysis.

3. GC-MS Analysis:

Gas Chromatograph (GC): The cleaned-up extract is injected into a gas chromatograph

equipped with a suitable capillary column. The GC separates the components of the mixture

based on their volatility and interaction with the stationary phase.

Mass Spectrometer (MS): The separated components from the GC column are introduced

into a mass spectrometer. The MS ionizes the molecules and separates the resulting ions

based on their mass-to-charge ratio, providing a unique fingerprint for identification and

quantification.

4. Quantification:

The concentration of Milneb is determined by comparing the peak area of the derivatized

Milneb in the sample to a calibration curve generated from standards of known

concentrations. The quantification limit for this method is typically around 0.01 mg/kg in most

food products.

Fungicidal Mode of Action
Milneb, like other dithiocarbamate fungicides, exhibits a multi-site mode of action, which makes

the development of resistance in fungi less likely. The primary mechanism involves the

disruption of essential biochemical processes within the fungal cell.
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Caption: Proposed multi-site mode of action of Milneb in a fungal cell.

This pathway illustrates that Milneb enters the fungal cell and inhibits multiple enzymes that

contain sulfhydryl groups. This non-specific inhibition disrupts various essential biochemical

pathways, ultimately leading to cellular dysfunction and the death of the fungus. This multi-

target approach is a key characteristic of dithiocarbamate fungicides and contributes to their

broad-spectrum activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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